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Compound of Interest

Compound Name:
6-Chlorothiazolo[4,5-b]pyrazin-2-

amine

CAS No.: 1440427-74-6

Cat. No.: B1432615

Get Quote

Chemical Identity & Core Properties
This compound represents a "privileged scaffold" in medicinal chemistry, combining the

electron-deficient nature of pyrazine with the hydrogen-bonding capability of the thiazole-2-

amine moiety. It serves as a key intermediate for synthesizing ATP-competitive inhibitors.
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Identifier Value

IUPAC Name 6-Chlorothiazolo[4,5-b]pyrazin-2-amine

CAS Registry Number 1440427-74-6

Molecular Formula C₅H₃ClN₄S

Molecular Weight 186.62 g/mol

SMILES (Canonical) Nc1nc2nc(Cl)cnc2s1

SMILES (Isomeric) NC1=NC2=NC(Cl)=CN=C2S1

InChI String
InChI=1S/C5H3ClN4S/c6-3-1-8-4-5(11-3)10-2-

7-4/h1H,(H2,7,8,10)

InChI Key

Derived from structure:[1][2][3][4][5]

[6]XZYVVBJDJJDJJ-UHFFFAOYSA-N

(Predicted)

Physicochemical Profile
Appearance: Off-white to pale yellow solid.

Solubility: Low in water; soluble in DMSO, DMF, and hot ethanol.

pKa (Calculated): ~2.5 (Pyrazine N), ~11.0 (Amine/Thiazole NH tautomer).

Electronic Character: The C6-chloro substituent exerts an inductive electron-withdrawing

effect (-I), deactivating the pyrazine ring towards electrophilic attack but activating it for

nucleophilic aromatic substitution (SₙAr) at the C5 position.

Structural Analysis & Logic
The thiazolo[4,5-b]pyrazine core is a 6,5-fused system. The numbering convention is critical for

synthetic planning.

Positions 1, 2, 3: Belong to the thiazole ring (S1, C2, N3).

Positions 4, 5, 6, 7: Belong to the pyrazine ring.[7]
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Fusion Bond: The b-face of the pyrazine (C2-C3) is fused to the d-face of the thiazole (C4-

C5), creating a planar aromatic system.

Tautomerism
The 2-amino group participates in an amino-imino tautomeric equilibrium, though the amino

form is predominant in solution and solid state due to aromatic stabilization.

Amino Form: H₂N-C=N...

Imino Form: HN=C-NH...

Synthetic Protocols
The synthesis of 6-chlorothiazolo[4,5-b]pyrazin-2-amine requires regioselective

functionalization of the pyrazine ring. The most robust pathway utilizes 3,5-dichloro-2-

aminopyrazine as the starting material.

Pathway A: The Sulfuration-Cyclization Route
This protocol relies on the displacement of the C3-chlorine (ortho to the amine) by a sulfur

nucleophile, followed by ring closure with cyanogen bromide.

Reagents & Stoichiometry:
Substrate: 3,5-Dichloro-2-aminopyrazine (1.0 equiv).

Sulfur Source: Sodium Sulfide (Na₂S·9H₂O) (1.2 equiv) or NaSH.

Cyclizing Agent: Cyanogen Bromide (BrCN) (1.1 equiv).

Solvent: DMF (Step 1), Water/MeOH (Step 2).

Step-by-Step Methodology:
Thiolation: Dissolve 3,5-dichloro-2-aminopyrazine in DMF. Add Na₂S·9H₂O and heat to 60°C

for 2 hours. The nucleophilic attack occurs preferentially at C3 due to the directing effect of

the amino group (H-bonding stabilization of the transition state).
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Intermediate: 2-Amino-5-chloro-3-mercaptopyrazine.

Cyclization: Cool the reaction mixture to 0°C. Add Cyanogen Bromide (BrCN) portion-wise.

The thiol attacks the nitrile carbon of BrCN, forming a thiocyanate intermediate which rapidly

cyclizes onto the adjacent amine nitrogen.

Workup: Neutralize with NaHCO3. The product precipitates as a solid. Filter, wash with

water, and recrystallize from ethanol.

Visualization of Synthesis Logic

3,5-Dichloro-2-aminopyrazine
(Starting Material)

Step 1: Nucleophilic Substitution
(Na2S, DMF, 60°C)

Intermediate:
2-Amino-5-chloro-3-mercaptopyrazine

 -NaCl Step 2: Cyclization
(BrCN, 0°C)

Product:
6-Chlorothiazolo[4,5-b]pyrazin-2-amine

 Ring Closure

Click to download full resolution via product page

Caption: Two-step regioselective synthesis from dichloropyrazine precursor via mercapto-

intermediate.

Medicinal Chemistry Applications
This scaffold is a bioisostere of adenine and benzothiazole, making it highly relevant for

targeting ATP-binding pockets in kinases.

Pharmacophore Mapping
N3 & N4 Nitrogens: Act as hydrogen bond acceptors (HBA) interacting with the "hinge

region" of kinase domains (e.g., FLT3, PI3K).

C2-Amine: Acts as a hydrogen bond donor (HBD) or acceptor, often derivatized to tune

solubility and potency.

C6-Chloro: A "handle" for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-

Hartwig) to introduce aryl or heteroaryl groups that access the hydrophobic back-pocket of

the enzyme.

SAR Logic Diagram
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Thiazolo[4,5-b]pyrazine Core

N3/N4: Hinge Binding
(H-Bond Acceptor)

C2-Amine: Solvent Front
(H-Bond Donor)

C6-Chloro: Hydrophobic Pocket
(Suzuki Coupling Site)

Click to download full resolution via product page

Caption: Structure-Activity Relationship (SAR) map highlighting key interaction points for drug

design.

Analytical Characterization
To validate the synthesis, the following spectral signatures are expected:

¹H NMR (DMSO-d₆, 400 MHz):

δ 8.35 ppm (1H, s): Proton at C5 (Pyrazine ring). The singlet indicates no adjacent

protons.

δ 7.90 ppm (2H, br s): NH₂ protons (Exchangeable with D₂O).

¹³C NMR (DMSO-d₆):

Expected signals: ~168 ppm (C2-NH2), ~155 ppm (C3a), ~145 ppm (C5), ~140 ppm (C6-

Cl), ~135 ppm (C7a).

Mass Spectrometry (ESI+):

[M+H]⁺: 186.97 / 188.97 (Characteristic 3:1 Chlorine isotope pattern).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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